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An In-Depth Technical Guide to Disodium Oleoyl
Glutamate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disodium Oleoyl Glutamate is an anionic surfactant belonging to the acyl glutamate family, a

class of mild, biodegradable surfactants derived from amino acids. This technical guide

provides a comprehensive overview of the chemical and physical properties of Disodium
Oleoyl Glutamate, including its synthesis, and key performance characteristics such as

solubility, surface activity, and critical micelle concentration (CMC). Detailed experimental

protocols for the characterization of these properties are provided. The potential applications of

Disodium Oleoyl Glutamate in pharmaceutical formulations and drug delivery systems are

also discussed, highlighting its role as a gentle and effective excipient.

Chemical Properties
Disodium Oleoyl Glutamate is the disodium salt of N-oleoyl-L-glutamic acid. It consists of a

hydrophilic head group derived from glutamic acid, an amino acid, and a hydrophobic tail

derived from oleic acid, a monounsaturated fatty acid. This amphiphilic structure is responsible

for its surface-active properties.

Table 1: Chemical Identification of Disodium Oleoyl Glutamate
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Property Value

Chemical Name
Disodium (2S)-2-(octadec-9-

enoylamino)pentanedioate

INCI Name Disodium Oleoyl Glutamate

CAS Number
Not explicitly assigned, often included under

broader acyl glutamate categories.

Molecular Formula C₂₃H₃₉NNa₂O₅

Molecular Weight 467.54 g/mol (calculated)

Chemical Structure:

The chemical structure of Disodium Oleoyl Glutamate consists of the glutamic acid backbone

with its two carboxylic acid groups in their salt form (disodium), and the oleoyl group attached

to the amine group of the glutamic acid via an amide bond.

Physical Properties
The physical properties of Disodium Oleoyl Glutamate are largely influenced by its long,

unsaturated oleoyl chain and the presence of two carboxylate groups in its hydrophilic head.

These properties are critical for its function in various applications.

Table 2: Physical Properties of Disodium Oleoyl Glutamate
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Property Value

Appearance
Expected to be a white to off-white powder or

solid.

Solubility Expected to be soluble in water.[1]

Surface Tension
Expected to significantly reduce the surface

tension of water.

Critical Micelle Concentration (CMC)
Expected to have a low CMC, indicating high

surface activity.[1]

HLB Value
Expected to be in the range typical for oil-in-

water emulsifiers.

pKa
The glutamic acid head group has two pKa

values, approximately 2.1 and 4.5.[2]

Note: Specific quantitative values for surface tension and CMC of pure Disodium Oleoyl
Glutamate are not readily available in the public domain and would require experimental

determination. The values are expected to be comparable to other long-chain acyl glutamates.

Synthesis
Disodium Oleoyl Glutamate is typically synthesized via the Schotten-Baumann reaction. This

process involves the acylation of the amino group of L-glutamic acid with oleoyl chloride in an

aqueous alkaline solution.

A general synthesis protocol is as follows:

L-glutamic acid is dissolved in an aqueous solution of sodium hydroxide to form disodium

glutamate.

The solution is cooled, and oleoyl chloride is slowly added while maintaining the pH of the

reaction mixture with the addition of more sodium hydroxide solution.

The reaction is stirred until completion, typically monitored by the disappearance of the

oleoyl chloride.
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The final product, Disodium Oleoyl Glutamate, can be isolated by precipitation or other

purification methods.
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Figure 1. Synthesis workflow for Disodium Oleoyl Glutamate.

Experimental Protocols
The following are detailed methodologies for characterizing the key properties of Disodium
Oleoyl Glutamate.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)
Principle: The surface tension of a surfactant solution decreases as the concentration of the

surfactant increases, up to the point of the Critical Micelle Concentration (CMC). Above the

CMC, the surface tension remains relatively constant as surfactant molecules aggregate to

form micelles in the bulk solution. Tensiometry is the standard method for these measurements.

Apparatus:

Tensiometer (Du Noüy ring or Wilhelmy plate method)
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Precision balance

Volumetric flasks

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of Disodium Oleoyl Glutamate in deionized water of a known high

concentration.

Create a series of dilutions from the stock solution to obtain a range of concentrations.

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of each dilution, starting from the lowest concentration.

Record the surface tension value for each concentration.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is determined as the concentration at the point of intersection of the two linear

portions of the graph.
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Figure 2. Workflow for CMC determination.

Solubility Assessment
Principle: The solubility of Disodium Oleoyl Glutamate in various solvents can be determined

by preparing saturated solutions and quantifying the amount of dissolved solute.

Apparatus:

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Spectrophotometer or HPLC system for quantification
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Procedure:

Add an excess amount of Disodium Oleoyl Glutamate to a known volume of the solvent

(e.g., water, ethanol) in a sealed container.

Equilibrate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours)

with continuous agitation to ensure saturation.

Centrifuge the saturated solution to separate the undissolved solid.

Carefully withdraw a known volume of the supernatant.

Dilute the supernatant to a suitable concentration and quantify the amount of dissolved

Disodium Oleoyl Glutamate using a suitable analytical technique (e.g., UV-Vis

spectroscopy if a chromophore is present or can be derivatized, or HPLC).

Calculate the solubility in terms of mass per unit volume (e.g., g/L or mg/mL).

Applications in Drug Development
Due to its mildness, biodegradability, and excellent surfactant properties, Disodium Oleoyl
Glutamate is a promising excipient in pharmaceutical formulations.[1]

Emulsifier: Its ability to lower interfacial tension makes it an effective emulsifier for creating

stable oil-in-water emulsions for topical and parenteral drug delivery systems.

Solubilizing Agent: It can be used to increase the solubility of poorly water-soluble active

pharmaceutical ingredients (APIs), thereby enhancing their bioavailability.

Wetting Agent: In solid dosage forms, it can act as a wetting agent to facilitate the dissolution

of the drug.

Gentle Cleansing Agent: In medicated cleansers and shampoos, it provides a gentle

cleansing action, which is beneficial for sensitive skin conditions.

The use of amino acid-based surfactants like Disodium Oleoyl Glutamate is in line with the

growing demand for biocompatible and sustainable excipients in the pharmaceutical industry.
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Signaling Pathways
As a surfactant, the primary mechanism of action of Disodium Oleoyl Glutamate in

formulations is based on its physical and chemical properties at interfaces, rather than

interaction with specific biological signaling pathways. Its role in drug delivery is to facilitate the

transport of active ingredients to their site of action by improving the physical characteristics of

the formulation. There is no current evidence to suggest that Disodium Oleoyl Glutamate
directly modulates specific cellular signaling pathways in the manner of a pharmacologically

active molecule.

Conclusion
Disodium Oleoyl Glutamate is a versatile and promising amino acid-based surfactant with a

favorable safety and environmental profile. Its chemical and physical properties make it a

valuable excipient for a wide range of pharmaceutical applications, particularly in formulations

requiring mildness and effective surface activity. The experimental protocols outlined in this

guide provide a framework for the comprehensive characterization of this and similar

surfactants for research and development purposes. Further investigation into its specific

performance in various drug delivery systems is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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